Cas no 2362-63-2 (3-Methylthiobenzamide)

• Product Name: 3-Methylthiobenzamide
• CAS No: 2362-63-2
• MF: C₈H₉NS
• MW: 151.228760480881
• MDL: MFCD01314035
• CID: 84252
• PubChem ID: 736826
• Update Time: 2025-04-18

3-Methylthiobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Methylbenzenethioamide
• 3-Methyl(thiobenzamide)
• 3-methylbenzenecarbothioamide
• 3-Methylbenzothioamide
• 3-Methyl-Thiobenzamide
• thio-m-Toluthioamide
• 3-methylbenzene-1-carbothioamide
• 3-Methylthiobenzamide
• 3-Methyl-thiobenzoesaeure-amid
• 3-methyl-thiobenzoic acid amide
• amino(3-methylphenyl)methane-1-thione
• Thio-m-toluylsaeure-amid
• DTXSID30353112
• A816813
• AB08506
• 2362-63-2
• MFCD01314035
• EN300-13411
• CS-0153121
• FT-0634221
• STR07267
• ?3-METHYL-THIOBENZAMIDE
• SCHEMBL1435772
• FS-1642
• HMS1728E12
• AKOS000200248
• PD021462
• Z90122768
• AB-131/42301722
• Benzenecarbothioamide,3-methyl-
• Benzenecarbothioamide, 3-methyl-
• m-Toluthioamide
• A10481
• STK437020
• DB-013055

• MDL： MFCD01314035
• Inchi： 1S/C8H9NS/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3,(H2,9,10)
• InChI Key： NUFFXGAGGYWFAV-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC(C)=C1)N

Computed Properties

• Exact Mass: 151.04600
• Monoisotopic Mass: 151.04557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 58.1

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.143±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90-91 ºC
• Boiling Point: 272.1±33.0 ºC (760 Torr),
• Flash Point: 118.3±25.4 ºC,
• Refractive Index: 1.633
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 58.11000
• LogP: 2.32950
• Solubility: Insoluble

3-Methylthiobenzamide Security Information

• Hazardous Material transportation number：UN2811
• Hazard Category Code： 36/37/38-20/22
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Cold storage (+4 ° C)
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes